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Compound of Interest

Compound Name: 5-Propylbenzene-1,3-diol-d5

Cat. No.: B15289376 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of 5-Propylbenzene-1,3-diol-d5, a

deuterated analog of 5-Propylbenzene-1,3-diol. This document is intended for researchers in

drug development, analytical chemistry, and cellular biology, offering key data, experimental

protocols, and insights into its application as an internal standard and its relevance to specific

signaling pathways.

Core Compound Data
5-Propylbenzene-1,3-diol-d5 is the deuterated form of 5-Propylbenzene-1,3-diol (also known

as Divarinol), a naturally occurring alkylresorcinol. The deuteration makes it an ideal internal

standard for mass spectrometry-based quantification of the parent compound and its

derivatives, such as cannabigerovarin (CBGV).

Quantitative Data Summary
The following tables summarize the key quantitative data for both 5-Propylbenzene-1,3-diol-
d5 and its non-deuterated analog. This data has been compiled from various suppliers and

databases.

Table 1: Properties of 5-Propylbenzene-1,3-diol-d5
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Property Value Source

Chemical Name

5-

(pentadeuteriopropyl)benzene-

1,3-diol

LGC Standards[1]

Synonyms Divarinol-d5 LGC Standards[1]

CAS Number 498542-90-8 LGC Standards[1]

Molecular Formula C₉H₇D₅O₂ Inferred from structure

Molecular Weight 157.115 LGC Standards[1]

Isotopic Enrichment >98% (Assumed typical)
Based on common commercial

standards

Note on Isotopic Enrichment: A specific Certificate of Analysis for 5-Propylbenzene-1,3-diol-d5
was not publicly available. The isotopic enrichment is assumed to be >98%, which is a

common specification for commercially available deuterated internal standards. Users should

always refer to the lot-specific Certificate of Analysis from their supplier for the exact value.

Table 2: Properties of 5-Propylbenzene-1,3-diol (Non-deuterated)

Property Value Source

CAS Number 500-49-2 Sigma-Aldrich, SCBT[2][3]

Molecular Formula C₉H₁₂O₂ Sigma-Aldrich, SCBT[2][3]

Molecular Weight 152.19 Sigma-Aldrich, SCBT[2][3]

Purity ≥98% Sigma-Aldrich[3]

Appearance White to Off-White Solid BJ Science LLC[4]

Storage Temperature Refrigerator (2-8°C) Sigma-Aldrich[3]

Application in Cellular Signaling: The TRPV4
Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7312103/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7312103/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7312103/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7312103/
https://www.benchchem.com/product/b15289376?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7941160/
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7941160/
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7941160/
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://www.researchgate.net/publication/315659102_Development_of_a_Rapid_LC-MSMS_Method_for_the_Quantification_of_Cannabidiol_Cannabidivarin_D9-Tetrahydrocannabivarin_and_Cannabigerol_in_Mouse_Peripheral_Tissues
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-Propylbenzene-1,3-diol is a precursor in the synthesis of Cannabigerovarin (CBGV). CBGV

has been identified as a modulator of the Transient Receptor Potential Vanilloid 4 (TRPV4)

channel.[5] TRPV4 is a widely expressed calcium-permeable cation channel involved in a

variety of physiological processes. Its activation initiates a cascade of intracellular signaling

events. The diagram below illustrates a potential signaling pathway following TRPV4 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. TRPV4: A Physio and Pathophysiologically Significant Ion Channel - PMC
[pmc.ncbi.nlm.nih.gov]

2. Activation of TRPV4 channels leads to a consistent tocolytic effect on human myometrial
tissues - PMC [pmc.ncbi.nlm.nih.gov]

3. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and
monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-
resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]

To cite this document: BenchChem. [Technical Guide: 5-Propylbenzene-1,3-diol-d5 for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289376#5-propylbenzene-1-3-diol-d5-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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